Cas no 1423117-44-5 (1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine)

• Product Name: 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine
• CAS No: 1423117-44-5
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 5189728
• PubChem ID: 71757365
• Update Time: 2026-03-05

1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (4-((methylsulfonyl)methyl)tetrahydro-2H-pyran-4-yl)methanamine
• 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine

• Inchi： 1S/C8H17NO3S/c1-13(10,11)7-8(6-9)2-4-12-5-3-8/h2-7,9H2,1H3
• InChI Key： ICABDHJZHGYFPZ-UHFFFAOYSA-N
• SMILES： C(C1(CS(C)(=O)=O)CCOCC1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine

Introduction to 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine (CAS No. 1423117-44-5)

1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine, identified by its Chemical Abstracts Service (CAS) number 1423117-44-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition. The presence of a tetrahydropyran ring system linked to an amine functionality via a methylene bridge, further substituted with a methylsulfonyl group, imparts distinct chemical and biological properties that make it a valuable candidate for further exploration.

The structural motif of 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine incorporates several key features that are highly relevant in modern medicinal chemistry. The tetrahydropyran scaffold is a common structural motif found in natural products and bioactive molecules, often contributing to favorable pharmacokinetic properties such as solubility and metabolic stability. The methylsulfonyl group, on the other hand, is known for its ability to enhance binding affinity and selectivity in protein targets, making it a frequently employed moiety in drug design. The combination of these features suggests that this compound may exhibit promising interactions with biological targets, particularly in the context of modulating enzyme activity or receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies have indicated that the amine functionality in 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine could serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the target protein. Additionally, the methylsulfonyl group may engage in polar interactions or even form disulfide bridges under certain conditions, further expanding its potential utility. These insights have guided the design of derivatives and analogs aimed at optimizing potency and selectivity for specific therapeutic applications.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The structural uniqueness of 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine positions it as a promising starting point for exploring new chemical space. Researchers have leveraged this compound as a precursor in synthesizing libraries of derivatives, employing techniques such as fragment-based drug design and structure-based optimization. These efforts have yielded several hits with encouraging pharmacological profiles, particularly against targets involved in inflammatory diseases and cancer.

The synthesis of 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine presents an interesting challenge due to its complex connectivity. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods and green chemistry principles have facilitated more efficient synthetic pathways, reducing waste and improving yields. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the core tetrahydropyran ring system, while protecting group strategies have been utilized to handle the reactive functional groups during synthesis.

Biological evaluation of 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine has revealed intriguing properties that warrant further investigation. Preliminary assays suggest that this compound exhibits moderate activity against certain kinases and transcription factors, which are key players in cellular signaling pathways implicated in various diseases. The methylsulfonyl group appears to contribute significantly to this activity by enhancing binding interactions with hydrophobic pockets or polar residues within the target proteins. Additionally, structural modifications aimed at optimizing solubility and bioavailability have shown promise in preclinical models, indicating potential for further development into therapeutic agents.

The role of computational tools in analyzing the properties of 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine cannot be overstated. Molecular dynamics simulations have provided insights into its conformational flexibility and dynamic behavior within biological environments. These studies have helped rationalize its observed biological activity by correlating specific structural features with target interactions. Furthermore, virtual screening algorithms have been used to identify potential binding partners and assess off-target effects, ensuring that future derivatives are optimized for safety and efficacy.

Future directions for research on 1-[4-(methanesulfonylmethyl)oxan-4-yl]methanamine include exploring its role in modulating inflammatory pathways and cancer-related signaling networks. Given its structural similarities to known bioactive molecules, this compound may serve as a scaffold for developing next-generation therapeutics with improved pharmacological profiles. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in unlocking its full potential. By integrating experimental data with advanced modeling techniques, researchers can accelerate the discovery process and bring novel treatments to patients more efficiently.